Cas no 1608462-12-9 ((1R,8S,10S,13S)-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-triene-3,4,13-triol)

• Product Name: (1R,8S,10S,13S)-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-triene-3,4,13-triol
• CAS No: 1608462-12-9
• MF: C₂₀H₂₈O₄
• MW: 332.4339
• CID: 5082595
• PubChem ID: 122178793
• Update Time: 2024-03-01

(1R,8S,10S,13S)-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-triene-3,4,13-triol Chemical and Physical Properties

Names and Identifiers

• (1R,8S,10S,13S)-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-triene
• 1608462-12-9
• FS-8495
• 2,11,12-Trihydroxy-7,20-epoxy-8,11,13-abietatriene
• CS-0637582
• HY-N10927
• AKOS040735658
• CHEMBL3581362
• (1R,8S,10S,13S)-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-triene-3,4,13-triol

• Inchi： 1S/C20H28O4/c1-10(2)12-5-13-14-6-15-19(3,4)7-11(21)8-20(15,9-24-14)16(13)18(23)17(12)22/h5,10-11,14-15,21-23H,6-9H2,1-4H3/t11-,14-,15-,20+/m0/s1
• InChI Key： KRVFRLOLTQRXBW-MRQYSOIQSA-N
• SMILES： O1C([H])([H])[C@@]23C4=C(C(=C(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])=C4[C@]1([H])C([H])([H])[C@@]2([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]([H])(C3([H])[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 332.19875937g/mol
• Monoisotopic Mass: 332.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids